Cas no 2126161-05-3 (tert-butyl N-[3-(cyclopropylamino)-4,4,4-trifluorobutyl]carbamate)

• Product Name: tert-butyl N-[3-(cyclopropylamino)-4,4,4-trifluorobutyl]carbamate
• CAS No: 2126161-05-3
• MF: C₁₂H₂₁F₃N₂O₂
• MW: 282.302553892136
• CID: 4639075
• Update Time: 2025-10-17

tert-butyl N-[3-(cyclopropylamino)-4,4,4-trifluorobutyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[3-(cyclopropylamino)-4,4,4-trifluorobutyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[3-(cyclopropylamino)-4,4,4-trifluorobutyl]carbamate

• Inchi： 1S/C12H21F3N2O2/c1-11(2,3)19-10(18)16-7-6-9(12(13,14)15)17-8-4-5-8/h8-9,17H,4-7H2,1-3H3,(H,16,18)
• InChI Key： JCOBGBDCKWNVNT-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCC(NC1CC1)C(F)(F)F

Additional information on tert-butyl N-[3-(cyclopropylamino)-4,4,4-trifluorobutyl]carbamate

Research Brief on tert-butyl N-[3-(cyclopropylamino)-4,4,4-trifluorobutyl]carbamate (CAS: 2126161-05-3)

The compound tert-butyl N-[3-(cyclopropylamino)-4,4,4-trifluorobutyl]carbamate (CAS: 2126161-05-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of tert-butyl N-[3-(cyclopropylamino)-4,4,4-trifluorobutyl]carbamate, which include a cyclopropylamino group and a trifluorobutyl moiety. These functional groups contribute to its stability and bioavailability, making it a promising candidate for further pharmacological investigation. Researchers have employed advanced synthetic techniques, such as multi-step organic synthesis and chiral resolution, to produce high-purity samples of this compound for experimental use.

In vitro and in vivo studies have demonstrated that tert-butyl N-[3-(cyclopropylamino)-4,4,4-trifluorobutyl]carbamate exhibits notable activity against specific biological targets. For instance, preliminary data suggest its potential as an inhibitor of certain enzymes involved in inflammatory pathways. This has sparked interest in its application for treating chronic inflammatory diseases. Additionally, its pharmacokinetic properties, including metabolic stability and tissue distribution, have been characterized in animal models, providing a foundation for future clinical studies.

One of the key challenges in the development of tert-butyl N-[3-(cyclopropylamino)-4,4,4-trifluorobutyl]carbamate is optimizing its selectivity and minimizing off-target effects. Recent research has explored structure-activity relationships (SAR) to identify modifications that enhance its therapeutic index. Computational modeling and molecular docking studies have been instrumental in predicting binding affinities and guiding the design of derivatives with improved efficacy.

The potential therapeutic applications of tert-butyl N-[3-(cyclopropylamino)-4,4,4-trifluorobutyl]carbamate extend beyond inflammation. Emerging evidence suggests its role in modulating other disease-relevant pathways, such as those involved in oncology and neurodegenerative disorders. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its translation into clinical trials.

In conclusion, tert-butyl N-[3-(cyclopropylamino)-4,4,4-trifluorobutyl]carbamate represents a promising scaffold for drug development, with its unique chemical structure and versatile biological activity. Continued research is essential to fully elucidate its mechanisms of action and explore its therapeutic potential across various disease areas. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this compound in modern medicine.